Cas no 2742652-54-4 ((5-Ethyl-1,2-oxazol-3-yl)methanethiol)

• Product Name: (5-Ethyl-1,2-oxazol-3-yl)methanethiol
• CAS No: 2742652-54-4
• MF: C₆H₉NOS
• MW: 143.206760168076
• MDL: MFCD34575579
• CID: 5666829
• PubChem ID: 165701966
• Update Time: 2025-05-23

(5-Ethyl-1,2-oxazol-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• EN300-27688436
• 2742652-54-4
• (5-ethyl-1,2-oxazol-3-yl)methanethiol
• (5-Ethyl-1,2-oxazol-3-yl)methanethiol

• MDL： MFCD34575579
• Inchi： 1S/C6H9NOS/c1-2-6-3-5(4-9)7-8-6/h3,9H,2,4H2,1H3
• InChI Key： DQDHYHOTJMWTSY-UHFFFAOYSA-N
• SMILES： SCC1C=C(CC)ON=1

Computed Properties

• Exact Mass: 143.04048508g/mol
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 27Ų

Additional information on (5-Ethyl-1,2-oxazol-3-yl)methanethiol

Comprehensive Overview of (5-Ethyl-1,2-oxazol-3-yl)methanethiol (CAS No. 2742652-54-4): Properties, Applications, and Industry Relevance

(5-Ethyl-1,2-oxazol-3-yl)methanethiol (CAS No. 2742652-54-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This sulfur-containing heterocyclic compound features a 1,2-oxazole core substituted with an ethyl group at the 5-position and a methanethiol functional group at the 3-position. Its molecular formula, C₆H₉NOS, highlights its compact yet reactive nature, making it a valuable intermediate in pharmaceutical and agrochemical synthesis.

The growing interest in heterocyclic compounds like (5-Ethyl-1,2-oxazol-3-yl)methanethiol stems from their role in drug discovery and material science. Researchers frequently search for "oxazole derivatives in medicinal chemistry" or "sulfur-containing bioactive molecules," reflecting the compound's relevance in developing new therapeutics. Its thiol group offers unique reactivity for conjugation reactions, a feature exploited in targeted drug delivery systems and enzyme inhibition studies.

From an industrial perspective, this compound aligns with the rising demand for "high-value chemical intermediates" and "green synthesis methodologies." Manufacturers increasingly optimize production processes to meet stringent environmental regulations while maintaining cost efficiency—a balance that positions 2742652-54-4 as a sustainable choice for specialty chemical applications. Analytical techniques like HPLC and GC-MS are typically employed for quality control, ensuring batch-to-batch consistency for research and commercial use.

The compound's stability under various pH conditions and thermal properties (typically stored at 2-8°C) make it suitable for diverse formulation requirements. Recent patent literature reveals its incorporation into "crop protection agents" and "flavor/fragrance precursors," addressing two major market trends: agricultural innovation and specialty chemicals. These applications leverage the molecule's ability to modify biological activity while maintaining low environmental persistence.

In academic circles, (5-Ethyl-1,2-oxazol-3-yl)methanethiol frequently appears in studies exploring "structure-activity relationships" and "molecular docking simulations." Computational chemists value its balanced lipophilicity (predicted LogP ~1.8) and hydrogen-bonding capacity, which facilitate interactions with biological targets. Such properties explain its inclusion in virtual screening libraries for neurodegenerative disease research—a hot topic receiving substantial NIH funding.

Regulatory compliance remains paramount when working with this compound. While not classified as hazardous under standard protocols, proper handling with nitrile gloves and ventilation aligns with "laboratory safety best practices"—a frequently searched term among new researchers. Documentation including SDS and CoA should always accompany commercial purchases to ensure traceability and regulatory adherence.

The future outlook for CAS 2742652-54-4 appears promising, particularly in "precision medicine" and "smart materials" development. Its dual functionality (oxazole ring for π-stacking and thiol for nucleophilic reactions) enables innovative applications in biosensors and self-assembling monolayers. As industries prioritize multifunctional compounds, this molecule's demand will likely grow across North American and Asian research hubs.

For procurement specialists, understanding the "global supply chain" for such niche chemicals is crucial. Major producers typically distribute through specialty chemical platforms, with purity grades ranging from 95% (technical) to >98% (analytical standard). Recent market analyses suggest stable pricing trends, though lead times may vary depending on custom synthesis requirements and regional regulatory approvals.